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Compound of Interest |

Compound Name: Magnesium tin trioxide
CAS No.: 12032-29-0
Cat. No.: B080322
- 7

Executive Summary & Immediate Identification

Magnesium Tin Trioxide (Magnesium Stannate) is a mixed-metal oxide widely used in
ceramic capacitors and materials science research.[1][2] While generally chemically stable and
insoluble, it presents specific disposal challenges due to the presence of Tin (Sn) and the
physical hazards associated with fine particulates.

Chemical Name: Magnesium Stannate[1][2][3][4]

CAS Number: 12032-29-0[1][2][3][4]

Formula:

Physical State: White to grey powder/solid[1]

Primary Hazard: Particulate inhalation; Potential aquatic toxicity (in large quantities).[1]
Critical Directive: Do not dispose of

down the drain.[1] Although it is often classified as "Non-RCRA" (Federal), it must be treated as
Solid Chemical Waste to prevent plumbing sedimentation and environmental accumulation.[1]

[2]
Hazard Profile & Regulatory Status (The "Why")
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To maximize safety and compliance, you must understand the regulatory logic behind the
disposal method.

Regulatory Classification

e Federal (RCRA): Magnesium Tin Trioxide is not a P-listed or U-listed acute hazardous
waste.[1][2] Tin (Sn) is not one of the 8 RCRA heavy metals (As, Ba, Cd, Cr, Pb, Hg, Se, Ag).
[2] Therefore, it does not automatically trigger a hazardous waste code unless it exhibits a
characteristic (Ignitability, Corrosivity, Reactivity, Toxicity).[2]

» State Specifics (California/Washington):

o California (Cal/EPA): Unlike Copper or Zinc, Inorganic Tin is not listed on the Title 22 Total
Threshold Limit Concentration (TTLC) list for inorganic persistent toxins.[1] However, large
guantities may still be regulated under the "Aquatic Toxicity" catch-all if they fail a fish
bioassay.[1][2]

o Best Practice: Treat as Non-Regulated Chemical Waste unless mixed with other
hazardous solvents or heavy metals.[1]

Physical & Chemical Properties Table
Property Data Relevance to Disposal

) Calculation of molar mass for
Molecular Weight 191.01 g/mol _
waste inventory.[1][2]

N High Risk of Clogging. Must
Solubility (Water) Insoluble
not be sewered.[1]

Thermally stable; suitable for
Melting Point >1,000°C high-temp incineration if
required.[1][2]

Incompatible with Strong
Reactivity Stable Acids. Contact generates
soluble tin salts.[1][2]

Dust may irritate respiratory
GHS Classification Not Classified / STOT SE 3 tract.[1] Use N95/P100 during

transfer.[1]
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Disposal Workflow (The "How")

This self-validating workflow ensures that the waste is characterized correctly before it leaves
your bench.[1][2]

Step 1. Waste Characterization

Determine if the

is pure or a mixture.[1]

o Pure/Bulk Powder: Stream A (Solid Waste).[1]
e Suspension/Slurry: Stream B (Liquid/Solid Mix).[1]

» Contaminated Debris: Stream C (Gloves, Weigh boats).[1][2]

Step 2: Segregation & Packaging

e Container: Use a wide-mouth HDPE (High-Density Polyethylene) jar.[1][2] Glass is
acceptable but less durable for heavy metal oxides.[1]

o Segregation:CRITICAL: Do not mix with strong acids (Hydrochloric, Sulfuric). Acidic
environments will solubilize the Tin, potentially creating a liquid waste stream that requires
more expensive heavy-metal treatment.[1][2]

» Labeling: Label clearly as "Magnesium Tin Trioxide - Solid Waste." If your institution
requires a hazard check, mark "Irritant” (due to dust).[1][2]

Step 3: The Disposal Decision Tree

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.eurofinsus.com/media/447677/eci-haz-waste_drinking-h2o-web-chart_022316.pdf
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.eurofinsus.com/media/447677/eci-haz-waste_drinking-h2o-web-chart_022316.pdf
https://www.eurofinsus.com/media/447677/eci-haz-waste_drinking-h2o-web-chart_022316.pdf
https://www.eurofinsus.com/media/447677/eci-haz-waste_drinking-h2o-web-chart_022316.pdf
https://www.eurofinsus.com/media/447677/eci-haz-waste_drinking-h2o-web-chart_022316.pdf
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.eurofinsus.com/media/447677/eci-haz-waste_drinking-h2o-web-chart_022316.pdf
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.eurofinsus.com/media/447677/eci-haz-waste_drinking-h2o-web-chart_022316.pdf
https://www.eurofinsus.com/media/447677/eci-haz-waste_drinking-h2o-web-chart_022316.pdf
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/product/b080322?utm_src=pdf-body
https://www.eurofinsus.com/media/447677/eci-haz-waste_drinking-h2o-web-chart_022316.pdf
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Waste Generation: MgSnO3

Is the waste pure MgSnO3?

No (Mixture)

Neutralize pH to 6-8

3 . )
(Precipitate Solids) Is it mixed with Acids?

|
\{f permitted by local EHS

o (Inert Solvent/Water) \Yes (Do not neutralize in container)

Collect in HDPE Jar
(Solid Waste Stream)

Collect as 'Acidic Metal Waste'
(Hazardous Stream)

Label: ‘Non-RCRA Metal Oxide'
(Magnesium Stannate)

Handover to EHS / HazMat Team

Click to download full resolution via product page

Figure 1: Decision logic for Magnesium Stannate disposal.[1][2] Note that mixing with acids
changes the classification to a Hazardous Liquid Waste.

Emergency Procedures
Spill Response (Dry Powder)

o PPE: Don Safety Glasses, Lab Coat, and Nitrile Gloves.[1][2] If the spill is fine powder
(>50g), wear an N95 respirator to prevent inhalation.[1]
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o Containment: Do not dry sweep if the powder is ultra-fine (nanopatrticle), as this generates
dust.[1]

e Cleanup:

o Option A (Wet Wipe): Dampen a paper towel or spill pad with water.[1] Wipe up the powder
to prevent aerosolization.[1] Place pads in a sealed bag.

o Option B (HEPA Vacuum): Use a dedicated HEPA vacuum for larger spills.[1]

o Disposal: Place all cleanup materials into the Solid Waste container.

Accidental Drain Disposal
If

enters the sink:

¢ Do not flush with acid. This will dissolve the solid and spread the Tin ions.[1]

o Flush with copious water. The material is insoluble and dense; it will likely settle in the P-trap.

[1]
» Notify Facilities. Request a P-trap cleaning to recover the solids before they enter the main

sewage line.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b080322#magnesium-tin-trioxide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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